![molecular formula C21H21N5O5 B2375136 N-(4-methoxyphenyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide CAS No. 941959-35-9](/img/structure/B2375136.png)
N-(4-methoxyphenyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide
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Description
N-(4-methoxyphenyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C21H21N5O5 and its molecular weight is 423.429. The purity is usually 95%.
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Scientific Research Applications
1. Synthesis and COX Inhibitory Activity
Researchers synthesized derivatives that include a 4-methoxyphenyl group and investigated their cyclooxygenase (COX) inhibitory activities. Notably, compounds with this structure exhibited strong inhibitory activity on the COX-2 enzyme, indicating potential applications in addressing inflammation-related conditions or diseases. This is supported by molecular docking studies affirming the molecule's COX-2 selectivity (Ertas et al., 2022).
2. Anticancer and Antimicrobial Activity
The compound's derivatives have been tested for their anticancer activities against various cancer cell lines, showcasing their potential as therapeutic agents. Additionally, these compounds have demonstrated antimicrobial activities, suggesting a scope for development into treatments for infections (Kumar et al., 2019).
3. Anti-Inflammatory and Analgesic Agents
Newly synthesized compounds derived from the chemical structure have shown significant analgesic and anti-inflammatory activities. These compounds have been observed to inhibit COX enzymes effectively, indicating their potential use in pain relief and inflammation management (Abu‐Hashem et al., 2020).
4. Cytotoxic Activity and Apoptosis Induction
Derivatives of this compound have been studied for their cytotoxic activity against various cancer cell lines. The introduction of specific groups on the phenyl ring has been found to modulate the cytotoxic activity, and certain derivatives have shown promising results in inducing apoptosis in cancer cells (Akbarzadeh et al., 2015).
5. Corrosion Inhibition
The compound and its derivatives have been examined as corrosion inhibitors, particularly in steel. The inhibition efficiency was found to increase with the concentration of the inhibitor, suggesting potential industrial applications in protecting metals from corrosion (Yadav et al., 2015).
Properties
IUPAC Name |
N-(4-methoxyphenyl)-2-[8-(4-methoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5O5/c1-30-16-7-3-14(4-8-16)22-18(27)13-26-20(29)19(28)25-12-11-24(21(25)23-26)15-5-9-17(31-2)10-6-15/h3-10H,11-13H2,1-2H3,(H,22,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COSQGQURDZIUHL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=C(C=C4)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.